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Compound of Interest

Compound Name: 4-Methoxyisophthalic acid

Cat. No.: B1582474 Get Quote

A Technical Guide to 4-Methoxyisophthalic Acid
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-Methoxyisophthalic acid, a key

aromatic building block in various scientific disciplines. The document delineates its

fundamental chemical identity, including its precise molecular weight and formula, and

contextualizes this information with a detailed summary of its physicochemical properties.

Furthermore, it establishes a framework for empirical verification through an examination of its

characteristic spectroscopic signatures (NMR, MS, IR). Methodologies for synthesis and

purification are discussed, alongside a survey of its significant applications in the development

of advanced materials like metal-organic frameworks (MOFs) and high-performance polymers.

This guide is intended to serve as an authoritative resource for professionals engaged in

chemical research and development.

Chemical Identity and Core Properties
4-Methoxyisophthalic acid, also known as 4-methoxybenzene-1,3-dicarboxylic acid, is a

substituted aromatic dicarboxylic acid. Its structure, featuring a methoxy group and two

carboxylic acid functionalities on a benzene ring, makes it a versatile precursor in organic

synthesis.
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Primary Identifiers

Chemical Name: 4-Methoxyisophthalic acid

Synonyms: 4-Methoxybenzene-1,3-dicarboxylic acid

CAS Number: 2206-43-1[1][2][3]

Molecular Formula and Molecular Weight The empirical and molecular formula for this

compound is C₉H₈O₅.[1][2][3] Based on this formula, the molecular weight is calculated using

the atomic weights of its constituent elements (Carbon: ~12.011 u, Hydrogen: ~1.008 u,

Oxygen: ~16.00 u).

Molecular Weight: 196.16 g/mol [2][3]

Structural Representation The molecule consists of a benzene ring substituted at position 1

and 3 with carboxylic acid groups (-COOH) and at position 4 with a methoxy group (-OCH₃).

dot graph chemical_structure { layout="neato"; node [shape=plaintext, fontname="Arial"];

edge [fontname="Arial"];

}

Caption: 2D structure of 4-Methoxyisophthalic acid.

Physicochemical Properties A summary of key physical and chemical properties is essential

for experimental design, including solubility tests and reaction condition selection.

Property Value Source(s)

Appearance White to off-white powder [1]

Melting Point 258-268 °C [1][3]

Boiling Point 407.8 ± 30.0 °C at 760 mmHg [3]

Density 1.4 ± 0.1 g/cm³ [3]

Storage Temperature Room temperature or 2-8°C [4][5]
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Spectroscopic and Analytical Characterization
The identity and purity of 4-Methoxyisophthalic acid must be confirmed empirically. The

following spectroscopic techniques provide a definitive structural fingerprint. The causality

behind using multiple techniques is the principle of orthogonal verification; each method probes

different aspects of the molecular structure, and their combined data provide a highly confident

confirmation.

¹H NMR Spectroscopy: In a suitable deuterated solvent like DMSO-d₆ (chosen for its ability

to dissolve polar carboxylic acids and to avoid acidic proton exchange), the ¹H NMR

spectrum is expected to show distinct signals corresponding to the aromatic protons and the

methoxy group protons. The acidic protons of the carboxyl groups will typically appear as a

broad singlet at a very downfield chemical shift.

¹³C NMR Spectroscopy: The ¹³C NMR spectrum will reveal nine distinct carbon signals: six

for the aromatic ring (three substituted, three unsubstituted), two for the carboxyl groups, and

one for the methoxy group.

Mass Spectrometry (MS): This technique directly confirms the molecular weight. In

electrospray ionization (ESI) negative mode, the primary ion observed would be the [M-H]⁻

ion at an m/z of approximately 195.03.[6] In positive mode, the [M+H]⁺ ion would be

observed at m/z 197.04.[6]

Infrared (IR) Spectroscopy: The IR spectrum is crucial for identifying functional groups. Key

expected absorptions include a broad O-H stretch from the carboxylic acid groups (typically

~2500-3300 cm⁻¹), a sharp C=O stretch from the carboxyl groups (~1700 cm⁻¹), and C-O

stretches from the ether and carboxylic acid groups (~1200-1300 cm⁻¹).

dot graph analytical_workflow { rankdir=TB; node [shape=box, style=rounded,

fontname="Arial", fillcolor="#F1F3F4", style=filled]; edge [fontname="Arial"];

}

Caption: Workflow for the analytical confirmation of 4-Methoxyisophthalic acid.
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Understanding the synthesis of 4-Methoxyisophthalic acid is vital for researchers who may

need to produce it in-house or understand potential impurities from commercial sources. A

common route involves the modification of more readily available precursors. For instance, it

can be derived from related hydroxyisophthalic acids through methylation.

Recommended Purification Protocol: Recrystallization

The trustworthiness of experimental results depends on the purity of the starting materials.

Recrystallization is a robust method for purifying solid compounds like 4-Methoxyisophthalic
acid.

Solvent Selection: Choose a solvent system in which the compound is sparingly soluble at

room temperature but highly soluble at elevated temperatures (e.g., water, or an

ethanol/water mixture).

Dissolution: Dissolve the crude solid in a minimal amount of the hot solvent to create a

saturated solution.

Filtration (Hot): If insoluble impurities are present, perform a hot filtration to remove them.

Crystallization: Allow the solution to cool slowly and undisturbed. The decrease in solubility

will cause the pure compound to crystallize.

Isolation: Collect the purified crystals by vacuum filtration.

Drying: Dry the crystals thoroughly, for example, in a vacuum oven, to remove any residual

solvent.

Applications in Research and Development
4-Methoxyisophthalic acid is not an end-product but a valuable intermediate. Its bifunctional

nature (two carboxylic acids) and the modulating effect of the methoxy group make it a

desirable building block.

Metal-Organic Frameworks (MOFs): The dicarboxylate groups serve as excellent linkers to

connect metal ions or clusters, forming porous, crystalline structures known as MOFs.[7][8]

These materials have significant potential in gas storage, separation, and catalysis.[9][10]
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[11] The methoxy group can influence the framework's properties, such as its polarity and

pore environment.

High-Performance Polymers: It is used as a monomer in the synthesis of specialty polymers

like polyesters and polyamides.[12] The rigid aromatic backbone imparts high thermal

stability and mechanical strength to the resulting materials, making them suitable for

applications requiring robust performance.[12]

Pharmaceutical and Agrochemical Synthesis: The scaffold of 4-Methoxyisophthalic acid
serves as a starting point for constructing more complex molecules with potential biological

activity.[12]

Safe Handling and Storage
Adherence to safety protocols is non-negotiable in a research environment.

Handling: Use in a well-ventilated area. Wear appropriate Personal Protective Equipment

(PPE), including safety glasses, gloves, and a lab coat. Avoid breathing dust.[13]

Storage: Store in a tightly closed container in a cool, dry place.[14] Keep away from strong

oxidizing agents and strong bases.[14]

First Aid:

Eyes: Rinse cautiously with water for several minutes.[13]

Skin: Wash with plenty of water.[13]

Inhalation: Remove person to fresh air.[13]

Conclusion
4-Methoxyisophthalic acid is a well-defined chemical compound with a molecular formula of

C₉H₈O₅ and a molecular weight of 196.16 g/mol . Its identity is unequivocally confirmed through

a combination of spectroscopic methods. As a versatile dicarboxylate linker and monomer, it

plays a crucial role in the rational design of advanced materials, including metal-organic

frameworks and high-stability polymers. This guide provides the core technical data and
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practical insights required for its effective and safe utilization in a scientific research and

development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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